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Compound of Interest

Compound Name: Mercury(I) chromate

Cat. No.: B1619533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the precipitation of mercury(I)
chromate (Hg₂CrO₄), a compound of interest for specialized research applications. The

protocol includes information on the required reagents and equipment, a step-by-step

procedure, and essential safety precautions. All quantitative data is summarized for clarity, and

diagrams are provided to illustrate the experimental workflow.

Disclaimer: The synthesis described herein involves highly toxic and hazardous materials,

including mercury(I) compounds and chromates. These operations should only be performed

by trained professionals in a well-equipped chemical laboratory with appropriate engineering

controls (e.g., fume hoods) and personal protective equipment. Adherence to all applicable

safety regulations and waste disposal protocols is mandatory.

Introduction
Mercury(I) chromate is an inorganic compound that can be synthesized as a solid precipitate

through a double displacement reaction in an aqueous solution. This method involves the

reaction of a soluble mercury(I) salt with a soluble chromate salt. The resulting precipitate is a

red powder that is insoluble in water.[1] This protocol details the synthesis of mercury(I)
chromate using mercury(I) nitrate and potassium chromate.
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A summary of the key quantitative data for the reactants and product is presented in the table

below.

Compound Chemical Formula
Molar Mass ( g/mol
)

Solubility Product
(Ksp) at 25°C

Mercury(I) Nitrate Hg₂(NO₃)₂ 525.19[2][3] -

Mercury(I) Nitrate

Dihydrate
Hg₂(NO₃)₂·2H₂O 561.22[2][4] -

Potassium Chromate K₂CrO₄ 194.19[5][6][7] -

Mercury(I) Chromate Hg₂CrO₄ 517.18[8][9] 2.0 x 10⁻⁹[10]

Experimental Protocol: Synthesis of Mercury(I)
Chromate
This protocol outlines the synthesis of mercury(I) chromate via aqueous precipitation.

3.1. Materials and Equipment

Mercury(I) nitrate dihydrate (Hg₂(NO₃)₂·2H₂O)

Potassium chromate (K₂CrO₄)

Deionized water

Glass beakers

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Vacuum flask

Drying oven

Fume hood
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Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, and a lab coat.

3.2. Procedure

Solution Preparation:

In a glass beaker, prepare a solution of mercury(I) nitrate by dissolving a stoichiometric

amount of mercury(I) nitrate dihydrate in deionized water. Gentle warming may be

required to fully dissolve the salt.

In a separate glass beaker, prepare a solution of potassium chromate by dissolving a 1:1

molar ratio equivalent in deionized water.

Precipitation:

Place the mercury(I) nitrate solution on a magnetic stirrer.

While continuously stirring, slowly add the potassium chromate solution to the mercury(I)

nitrate solution.

A red precipitate of mercury(I) chromate will form immediately.

Continue stirring the mixture for a period to ensure the reaction goes to completion.

Filtration and Washing:

Separate the precipitate from the solution by vacuum filtration using a Büchner funnel and

filter paper.

Wash the precipitate with deionized water to remove any soluble impurities.

Drying:

Carefully transfer the filtered precipitate to a watch glass or evaporating dish.

Dry the mercury(I) chromate in a drying oven at a low temperature (e.g., 60-80 °C) until a

constant weight is achieved.
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Storage:

Store the dry mercury(I) chromate powder in a clearly labeled, sealed container in a

designated area for toxic chemicals.

Safety Precautions
Toxicity: Mercury and its compounds are highly toxic.[11] All forms of mercury can be

absorbed through inhalation, ingestion, and skin contact.[12][13] Chromates are also toxic

and are known carcinogens.

Handling: All procedures must be conducted in a well-ventilated fume hood.[14][15] Wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat, at all

times.[12][13]

Waste Disposal: Mercury(I) chromate and all solutions containing mercury and chromate

ions are hazardous waste and must be disposed of according to institutional and regulatory

guidelines. Do not dispose of down the sink.[12]
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Experimental Workflow for Mercury(I) Chromate Precipitation

Solution Preparation
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Wash with
Deionized Water
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Store dry Hg₂CrO₄ powder
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Caption: Workflow for the synthesis of mercury(I) chromate.
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Chemical Reaction Pathway

Hg₂(NO₃)₂(aq)
(Mercury(I) Nitrate)

Hg₂CrO₄(s)
(Mercury(I) Chromate Precipitate)

+

2KNO₃(aq)
(Potassium Nitrate)

K₂CrO₄(aq)
(Potassium Chromate)

+

Click to download full resolution via product page

Caption: Balanced chemical equation for the precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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